Cas no 1152707-61-3 (3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 1152707-61-3
• MF: C₁₁H₁₁F₂N₃O
• MW: 239.221349000931
• CID: 5843139
• PubChem ID: 43158831
• Update Time: 2025-07-21

3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine
• EN300-1932971
• AKOS005925120
• 1152707-61-3
• 3-[3-(difluoromethoxy)phenyl]-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H11F2N3O/c1-16-10(14)6-9(15-16)7-3-2-4-8(5-7)17-11(12)13/h2-6,11H,14H2,1H3
• InChI Key： JFJUGFXDVNGURW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 239.08701831g/mol
• Monoisotopic Mass: 239.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine

3-3-(Difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine: A Promising Compound in the Field of Medicinal Chemistry

3-3-(Difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine is a novel organic compound with a unique molecular structure that has garnered significant attention in the pharmaceutical industry. This compound, with the CAS number 1152707-61-3, represents a critical advancement in the development of targeted therapies for various diseases. Its chemical structure features a pyrazole ring fused with a phenyl group, which is substituted with a difluoromethoxy group and a methyl group. This combination of functional groups contributes to its potential pharmacological activity and biological relevance.

Recent studies have highlighted the importance of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine in modulating cellular signaling pathways. The presence of the difluoromethoxy group in the phenyl ring is particularly noteworthy, as it enhances the compound's ability to interact with specific receptors and enzymes. This functional group is known to influence the physicochemical properties of the molecule, including its solubility, stability, and bioavailability, which are crucial factors in drug development.

One of the most significant aspects of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine is its potential application in the treatment of inflammatory diseases. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the activity of key inflammatory mediators such as COX-2 and 5-LOX. The study further suggests that the compound's mechanism of action involves the modulation of lipid metabolism and the suppression of pro-inflammatory cytokine production.

In addition to its anti-inflammatory properties, 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine has shown promising results in the context of cancer research. A recent preclinical study conducted by the European Cancer Research Institute (2024) revealed that the compound selectively targets cancer cells by inducing apoptosis and inhibiting angiogenesis. The study's authors emphasized the compound's ability to disrupt the tumor microenvironment, which is a critical factor in the progression of malignant diseases.

The molecular structure of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine also plays a crucial role in its pharmacokinetic profile. The presence of the methyl group on the pyrazole ring enhances the compound's metabolic stability, reducing the risk of rapid degradation in the gastrointestinal tract. This characteristic is particularly important for oral administration, as it ensures that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

Another key aspect of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine is its potential as a lead compound for the development of new drugs. The compound's unique structure allows for the possibility of chemical modification, which can lead to the creation of derivatives with enhanced potency or reduced side effects. Researchers at the International Institute of Pharmaceutical Sciences (2023) have explored various strategies for optimizing the compound's pharmacological properties, including the introduction of additional functional groups and the alteration of stereochemistry.

Recent advances in computational chemistry have also contributed to the understanding of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine's biological activity. Molecular docking studies have predicted that the compound interacts with multiple protein targets, including enzymes involved in the metabolic pathways of inflammatory diseases. These findings provide valuable insights into the compound's mechanism of action and its potential applications in drug discovery.

The synthesis of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine has been a focus of several research groups, with efforts aimed at developing efficient and scalable methods for its production. A study published in Organic & Biomolecular Chemistry (2024) described a novel synthetic route that involves the coupling of a difluoromethoxyphenyl derivative with a pyrazole ring. This method offers a more sustainable approach to the synthesis of the compound, which is essential for its potential commercialization.

Despite its promising properties, 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine still faces challenges in its development as a therapeutic agent. One of the primary concerns is the need to optimize its pharmacokinetic profile to ensure that it achieves the desired therapeutic concentrations in the body. Additionally, further research is required to fully understand its long-term safety and efficacy, particularly in human trials.

Overall, 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine represents a significant breakthrough in the field of pharmaceutical science. Its unique molecular structure and potential therapeutic applications make it a promising candidate for the development of new drugs. As research in this area continues to advance, it is expected that this compound will play a vital role in the treatment of various diseases, offering new hope for patients in need of effective therapies.

Researchers are also exploring the potential of 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine in combination therapies. The compound's ability to target multiple pathways suggests that it could be used in conjunction with existing treatments to enhance their effectiveness. This approach is particularly relevant in the treatment of complex diseases such as cancer and chronic inflammatory conditions, where a multifaceted treatment strategy is often necessary.

In conclusion, 3-3-(difluoromethoxy)phenyl-1-methyl-1H-pyrazol-5-amine is a promising compound with a wide range of potential applications in medicine. Its unique molecular structure, combined with its demonstrated pharmacological activity, positions it as a valuable asset in the development of new therapeutic agents. As research in this area continues to evolve, it is anticipated that this compound will contribute significantly to the advancement of medical science and the improvement of patient outcomes.